Cas no 2034344-18-6 (4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide)

• Product Name: 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide
• CAS No: 2034344-18-6
• MF: C₂₂H₂₂N₂O₂S
• MW: 378.4873
• CID: 5350270
• Update Time: 2025-09-27

4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]oxane-4-carboxamide
• 4-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide
• 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide

• Inchi： 1S/C22H22N2O2S/c25-21(22(9-12-26-13-10-22)19-6-2-1-3-7-19)24-15-17-5-4-11-23-20(17)18-8-14-27-16-18/h1-8,11,14,16H,9-10,12-13,15H2,(H,24,25)
• InChI Key： MFNGYUXOLTWYIX-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5

Additional information on 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide

Comprehensive Overview of 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide (CAS No. 2034344-18-6)

4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide (CAS No. 2034344-18-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, combines a phenyl group, a thiophene ring, and a pyridine moiety, making it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in therapeutic contexts, given its ability to interact with biological targets.

The compound's molecular structure is a key factor in its functionality. The presence of a thiophen-3-yl group attached to a pyridin-3-yl ring provides electron-rich regions that enhance its binding affinity to proteins or enzymes. Meanwhile, the oxane-4-carboxamide moiety contributes to its stability and solubility, which are critical for pharmacokinetic properties. These attributes make 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide a promising candidate for further structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for new drug candidates to address unmet medical needs. This compound aligns with trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal off-target effects. Its multi-ring system and hydrogen-bonding capabilities make it a subject of interest in computational chemistry and virtual screening campaigns.

From a synthetic perspective, the preparation of 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Optimizing these processes is crucial for achieving high yields and purity, which are essential for preclinical studies. The compound's CAS No. 2034344-18-6 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers.

One of the most searched questions in the context of such compounds is: "What are the potential applications of thiophene-pyridine hybrids in drug development?" This reflects the growing curiosity about hybrid heterocycles and their role in modern pharmacology. 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide exemplifies this trend, as its structure is designed to exploit synergistic interactions between different ring systems.

Another hot topic is the integration of AI-driven drug design in discovering similar compounds. Machine learning models are increasingly used to predict the bioactivity and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of molecules like 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide. This approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional screening methods.

In summary, 4-phenyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}oxane-4-carboxamide (CAS No. 2034344-18-6) represents a fascinating area of research at the intersection of organic chemistry and pharmaceutical science. Its structural complexity and potential therapeutic relevance make it a valuable subject for ongoing and future studies. As the scientific community continues to explore heterocyclic chemistry, compounds like this will likely play a pivotal role in advancing drug discovery and personalized medicine.